Cas no 2228887-65-6 (1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 2228887-65-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5832364
• PubChem ID: 165640317
• Update Time: 2025-06-13

1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol
• 2228887-65-6
• EN300-1985681

• Inchi： 1S/C10H14ClNO2/c1-10(2,13)6-7-8(11)4-5-12-9(7)14-3/h4-5,13H,6H2,1-3H3
• InChI Key： GEVZLQSEDNFSEV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CC(C)(C)O)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol

Chemical Profile of 1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol (CAS No. 2228887-65-6)

1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol, identified by the CAS number 2228887-65-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that positions it as a potential candidate for further exploration in drug discovery and development. The presence of both chloro and methoxy substituents on the pyridine ring, coupled with an isobutyl alcohol moiety, contributes to its complex reactivity and biological profile.

The compound's structure, featuring a 4-chloro-2-methoxypyridin backbone, is reminiscent of many bioactive molecules that have shown promise in preclinical and clinical studies. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of functional groups in 1-(4-chloro-2-methoxypyridin-3-yl)-2-methylpropan-2-ol suggests that it may possess properties suitable for modulating biological pathways relevant to various diseases.

In recent years, there has been a growing emphasis on the development of small molecule inhibitors that can selectively target disease-causing pathways without significant off-target effects. The 1-(4-chloro-2-methoxypyridin moiety, in particular, has been extensively studied for its potential in designing kinase inhibitors, which are critical in the treatment of cancers and inflammatory disorders. The chloro group enhances electrophilicity, making it a favorable site for nucleophilic substitution reactions, while the methoxy group provides steric and electronic modulation.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel therapeutic agents. Researchers have leveraged similar structural motifs to develop molecules with enhanced pharmacokinetic properties, including improved solubility and bioavailability. The isobutyl alcohol side chain in 1-(4-chloro-2-methoxypyridin)-2-methylpropan-2-ol could serve as a hinge region for designing molecules that interact more effectively with biological targets.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been particularly useful in constructing the desired pyridine core.

Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, compounds containing the 4-chloro-2-methoxypyridin scaffold have been investigated for their potential to inhibit Janus kinases (JAKs), which are involved in signal transduction pathways implicated in autoimmune diseases. The structural features of 1-(4-chloro-2-methoxypyridin)-2-methylpropan-2-ol make it a promising candidate for further exploration in this context.

The compound's pharmacological profile is still under investigation, but preliminary data suggest that it may exhibit interesting biological activities. The combination of electronic and steric effects arising from its substituents could lead to selective interactions with biological targets. Further studies are needed to elucidate its mechanism of action and assess its potential therapeutic applications.

In conclusion, 1-(4-chloro-2-methoxypyridin)-2-methylpropan-2-ol (CAS No. 2228887-65-6) represents a valuable scaffold for medicinal chemistry research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play a significant role in shaping the future of drug discovery.